Cas no 1740-89-2 (5-bromo-2-ethyl-1H-1,3-benzodiazole)

• Product Name: 5-bromo-2-ethyl-1H-1,3-benzodiazole
• CAS No: 1740-89-2
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 2118861
• PubChem ID: 58740690
• Update Time: 2025-04-21

5-bromo-2-ethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-ethyl-1H-Benzimidazole
• 1H-BenziMidazole, 6-broMo-2-ethyl-
• 5(6)-Brom-2-ethyl-benzimidazol
• 5-bromo-2-ethyl-1H-1,3-benzodiazole
• 1740-89-2
• SCHEMBL12350646
• AKOS012407719
• DB-064941
• DTXSID601301279
• EN300-1067423

• Inchi： 1S/C9H9BrN2/c1-2-9-11-7-4-3-6(10)5-8(7)12-9/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： MXZRWGLRCREKFP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(CC)=N2

Computed Properties

• Exact Mass: 223.99491Da
• Monoisotopic Mass: 223.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų